2-Bromo-5-(2-nitro-1-butenyl)thiophene

• Molecular Formula: C8H8BrNO2S
• Molecular Weight: 262.13 g/mol
• IUPAC Name: 2-bromo-5-[(Z)-2-nitrobut-1-enyl]thiophene
• InChI: InChI=1S/C8H8BrNO2S/c1-2-6(10(11)12)5-7-3-4-8(9)13-7/h3-5H,2H2,1H3/b6-5-
• InChI Key: KFKMDACEUJVSHR-WAYWQWQTSA-N
• Isomeric SMILES: CC/C(=C/C1=CC=C(S1)Br)/[N+](=O)[O-]
• SMILES: CCC(=CC1=CC=C(S1)Br)[N+](=O)[O-]

Description

2-Bromo-5-(2-nitro-1-butenyl)thiophene, also known as BNBT, is a synthetic compound that has been studied for its potential applications in the field of organic electronics. BNBT belongs to a class of compounds known as thiophenes, which are commonly used in the development of organic semiconductors due to their unique electronic and optical properties.

Mechanism of Action

The mechanism of action of 2-Bromo-5-(2-nitro-1-butenyl)thiophene in organic electronics is related to its unique electronic properties, which allow it to act as a semiconducting material. Specifically, 2-Bromo-5-(2-nitro-1-butenyl)thiophene has a high electron affinity and low ionization potential, which makes it an ideal material for use in p-type OFETs.
Biochemical and Physiological Effects:
While 2-Bromo-5-(2-nitro-1-butenyl)thiophene has not been extensively studied for its biochemical or physiological effects, it is important to note that this compound is not intended for use in human or animal subjects. As such, any potential effects on living organisms are not relevant to its scientific research applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-Bromo-5-(2-nitro-1-butenyl)thiophene in lab experiments is its unique electronic properties, which make it an ideal material for use in organic electronics. Additionally, the synthesis of 2-Bromo-5-(2-nitro-1-butenyl)thiophene is relatively straightforward and can be performed using standard laboratory techniques.
One of the main limitations of using 2-Bromo-5-(2-nitro-1-butenyl)thiophene in lab experiments is its relatively low solubility in common organic solvents. This can make it difficult to work with in certain applications, and may require the use of specialized solvents or techniques.

Future Directions

There are a number of potential future directions for research on 2-Bromo-5-(2-nitro-1-butenyl)thiophene and its applications in organic electronics. One potential area of focus is the development of new synthetic methods that can improve the yield and purity of 2-Bromo-5-(2-nitro-1-butenyl)thiophene. Additionally, researchers may investigate the use of 2-Bromo-5-(2-nitro-1-butenyl)thiophene in other types of electronic devices, such as solar cells or light-emitting diodes. Finally, there may be opportunities to explore the use of 2-Bromo-5-(2-nitro-1-butenyl)thiophene in combination with other organic semiconductors to create new materials with enhanced electronic properties.

Synthesis Methods

The synthesis of 2-Bromo-5-(2-nitro-1-butenyl)thiophene typically involves a multi-step process that begins with the reaction of 2-bromo-5-chlorothiophene with magnesium to form a Grignard reagent. This reagent is then reacted with 2-nitro-1-butenyl bromide to form the final product, 2-Bromo-5-(2-nitro-1-butenyl)thiophene.

Scientific Research Applications

2-Bromo-5-(2-nitro-1-butenyl)thiophene has been studied extensively for its potential applications in the field of organic electronics. Specifically, 2-Bromo-5-(2-nitro-1-butenyl)thiophene has been investigated as a potential material for use in organic field-effect transistors (OFETs), which are a type of electronic device that can be used in a variety of applications, including displays, sensors, and memory devices.